Cas no 1334149-30-2 (1-(furan-3-sulfonyl)piperazine)

• Product Name: 1-(furan-3-sulfonyl)piperazine
• CAS No: 1334149-30-2
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• MDL: MFCD19686550
• CID: 5099461
• Update Time: 2026-03-03

1-(furan-3-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(3-furanylsulfonyl)-
• 1-(furan-3-sulfonyl)piperazine

• MDL： MFCD19686550
• Inchi： 1S/C8H12N2O3S/c11-14(12,8-1-6-13-7-8)10-4-2-9-3-5-10/h1,6-7,9H,2-5H2
• InChI Key： VGIMTQNKPWCVPM-UHFFFAOYSA-N
• SMILES： N1(S(C2C=COC=2)(=O)=O)CCNCC1

Additional information on 1-(furan-3-sulfonyl)piperazine

Introduction to 1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) represents a significant advancement in the realm of chemical biology and medicinal chemistry, owing to its unique structural framework and versatile pharmacological properties. This heterocyclic sulfonamide derivative has garnered considerable attention in recent years due to its potential applications in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules. The presence of both a furan ring and a piperazine moiety endows this compound with distinct physicochemical characteristics, making it a valuable scaffold for developing novel therapeutic agents.

1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) is characterized by a rigid, bicyclic structure that facilitates stable interactions with biological targets. The sulfonamide group serves as a critical pharmacophore, enabling hydrogen bonding and dipole-dipole interactions with receptor sites. This feature has been exploited in the design of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. Recent studies have highlighted its role as a precursor in the synthesis of potent antipsychotic and antidepressant drugs, where the piperazine ring contributes to central nervous system (CNS) penetration and receptor binding affinity.

The furan moiety in 1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) introduces additional functionality that can be leveraged for modulating biological pathways. Furan derivatives are well-known for their ability to engage with specific enzymes and receptors, often exhibiting higher bioavailability compared to their aromatic counterparts. In particular, the 3-sulfonyl substituent enhances the compound's solubility and metabolic stability, making it an attractive candidate for oral administration. This has been particularly relevant in the development of next-generation antiviral agents, where sulfonamides have demonstrated broad-spectrum activity against RNA and DNA viruses.

Recent advancements in computational chemistry have further elucidated the structural determinants of 1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2). Molecular docking studies have revealed its high binding affinity for enzymes such as carbonic anhydrase, which is implicated in conditions like glaucoma and altitude sickness. The sulfonamide group interacts favorably with the zinc-binding pockets of these enzymes, while the piperazine ring stabilizes the binding interface through hydrophobic interactions. These insights have guided the optimization of analogs with enhanced pharmacokinetic profiles, paving the way for clinical trials targeting chronic diseases.

In addition to its applications in enzyme inhibition, 1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) has shown promise as a building block for designing kinase inhibitors. Kinases play a pivotal role in cell signaling pathways associated with cancer and inflammatory diseases, making them prime targets for therapeutic intervention. The combination of the furan ring's ability to mimic hydrophobic interactions and the sulfonamide's electrophilic character allows this compound to disrupt aberrant signaling cascades effectively. Preclinical studies have demonstrated its efficacy in inhibiting aberrant tyrosine kinases, suggesting potential as an adjuvant therapy alongside existing chemotherapeutic agents.

The synthesis of 1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) involves multi-step organic transformations that highlight its synthetic versatility. Key synthetic routes include sulfonylation of furan derivatives followed by nucleophilic substitution with piperazine derivatives under controlled conditions. Advances in green chemistry principles have enabled more sustainable synthetic methodologies, reducing waste generation and improving atom economy. These innovations align with global efforts to promote environmentally friendly pharmaceutical manufacturing processes.

The pharmacological profile of 1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) has also been explored in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and modulate neurotransmitter systems has been investigated extensively. Preliminary findings suggest that it may enhance acetylcholine release or inhibit beta-secretase activity, two mechanisms relevant to cognitive impairment in these conditions. Further research is warranted to fully assess its therapeutic potential in human trials.

Emerging evidence also points toward applications of 1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) in antimicrobial research. The sulfonamide scaffold is known for its broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria alike. By incorporating a furan ring into this framework, researchers aim to develop derivatives with improved efficacy against drug-resistant strains while minimizing toxicity toward host cells. Such developments are critical given the growing threat of antibiotic resistance worldwide.

In conclusion,1-(furan-3-sulfonyl)piperazine (CAS No. 1334149-30-2) represents a multifaceted compound with significant implications across multiple domains of chemical biology and medicinal chemistry. Its unique structural features enable diverse applications ranging from CNS disorders to antimicrobial therapies, underscoring its importance as a pharmacological scaffold. As research continues to uncover new biological targets and synthetic methodologies,1-(furan-3-sulfonyl)piperazine is poised to play an increasingly pivotal role in next-generation drug development.